Cas no 313662-41-8 (N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide)

• Product Name: N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide
• CAS No: 313662-41-8
• MF: C₁₇H₁₀BrN₃OS
• MW: 384.249801158905
• CID: 6135718
• PubChem ID: 2049294
• Update Time: 2025-05-19

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide
• N-(4-(4-bromophenyl)thiazol-2-yl)-4-cyanobenzamide
• Benzamide, N-[4-(4-bromophenyl)-2-thiazolyl]-4-cyano-
• SR-01000397019
• AKOS001013698
• SR-01000397019-1
• F0016-0524
• 313662-41-8
• CCG-312422
• N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-cyanobenzamide
• Z29992314

• Inchi： 1S/C17H10BrN3OS/c18-14-7-5-12(6-8-14)15-10-23-17(20-15)21-16(22)13-3-1-11(9-19)2-4-13/h1-8,10H,(H,20,21,22)
• InChI Key： GVNPVGDUOGARBP-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Br)C=C2)=CS1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 382.97280g/mol
• Monoisotopic Mass: 382.97280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• pka: 6.38±0.50(Predicted)

Additional information on N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide

Professional Introduction to N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide (CAS No. 313662-41-8)

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 313662-41-8, belongs to a class of molecules that exhibit promising biological activities. The structural features of this compound, particularly its N-4-(4-bromophenyl) and 1,3-thiazol-2-yl substituents, contribute to its potential as a pharmacological agent. In recent years, there has been a growing interest in exploring the therapeutic applications of such molecules, especially in the context of targeting complex diseases.

The compound's core structure consists of a benzamide moiety linked to a thiazole ring, which is further substituted with a cyanobenzene group. The presence of the 4-bromophenyl group enhances its interaction with biological targets, making it a valuable scaffold for drug design. Current research in medicinal chemistry has highlighted the importance of such structural motifs in developing novel therapeutic agents. The benzamide group, in particular, is known for its role in modulating enzyme activity and receptor binding, which are critical factors in drug efficacy.

In the realm of pharmaceutical innovation, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide has been studied for its potential applications in treating various pathological conditions. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The thiazole ring, a common feature in many bioactive molecules, is known for its ability to interfere with cellular signaling pathways that are dysregulated in diseases such as cancer and inflammation. Additionally, the cyanobenzene group adds another layer of functionality that can be exploited for designing more selective and potent drugs.

The synthesis of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has facilitated the construction of the complex framework of this compound. These synthetic advancements have not only improved the accessibility of the compound but also paved the way for further structural optimization.

Recent advances in computational chemistry have also played a crucial role in understanding the molecular interactions of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide with biological targets. Molecular docking studies have been conducted to predict how this compound might bind to specific proteins and enzymes. These simulations have provided valuable insights into the binding affinity and mode of action of the molecule, guiding experimental efforts towards developing more effective derivatives. The integration of computational tools with traditional wet-lab techniques has become indispensable in modern drug discovery.

The pharmacological profile of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide is currently under extensive investigation. In vitro assays have revealed promising activities against several disease-relevant targets, including those involved in cancer cell proliferation and inflammation. These findings have prompted researchers to explore its potential as a lead compound for further development. Additionally, preclinical studies are being planned to evaluate its safety and efficacy in animal models. Such studies are critical for determining whether this compound can transition from laboratory research to clinical application.

The significance of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide lies not only in its structural uniqueness but also in its potential therapeutic implications. As our understanding of disease mechanisms continues to evolve, compounds like this one offer hope for developing innovative treatments that address unmet medical needs. The combination of traditional medicinal chemistry principles with cutting-edge technologies ensures that research efforts remain dynamic and responsive to new scientific discoveries. The journey from discovery to drug development is long and complex, but compounds like N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide represent significant milestones in this endeavor.

In conclusion, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-cyanobenzamide (CAS No. 313662-41) is a fascinating chemical entity with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As scientific knowledge advances and new methodologies emerge, compounds such as this one will continue to play a crucial role in shaping the future of pharmaceuticals.